3-amino-N-[2-(dimethylamino)ethyl]-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-amino-N-[2-(dimethylamino)ethyl]-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C9H17N5O/c1-13(2)5-4-11-9(15)7-6-8(10)12-14(7)3/h6H,4-5H2,1-3H3,(H2,10,12)(H,11,15)
• InChI Key: BXWGZOKBFVZGJS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)N)C(=O)NCCN(C)C
• Molecular Formula: C9H17N5O
• Molecular Weight: 211.26 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole ring, the amide group, and the dimethylaminoethyl group. The presence of these functional groups would likely confer specific chemical properties to the molecule, such as its reactivity, polarity, and hydrogen bonding capabilities.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the amide group could undergo hydrolysis in the presence of an acid or base to form a carboxylic acid and an amine. The tertiary amine could potentially undergo quaternization reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amide and the amines would likely make the compound soluble in polar solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its specific molecular targets within the body.

Safety and Hazards

Like many organic compounds, this molecule could present certain hazards. For example, amines can be irritants and can cause harm if ingested, inhaled, or come into contact with the skin.

Future Directions

The potential applications and future directions for this compound would depend on its properties and the context in which it’s being used. For example, if it’s being studied as a potential drug, future research could involve testing its efficacy and safety in preclinical and clinical trials.